2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate

• IUPAC Name: 2-(2-bromo-4-chlorophenoxy)ethyl N-naphthalen-1-ylcarbamate
• InChI: InChI=1S/C19H15BrClNO3/c20-16-12-14(21)8-9-18(16)24-10-11-25-19(23)22-17-7-3-5-13-4-1-2-6-15(13)17/h1-9,12H,10-11H2,(H,22,23)
• InChI Key: UIMGWQQOVKGYJB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2NC(=O)OCCOC3=C(C=C(C=C3)Cl)Br
• Molecular Formula: C19H15BrClNO3
• Molecular Weight: 420.7 g/mol

Description

2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate, also known as Nabam, is a fungicide that is widely used in agriculture to control fungal infections in crops. Nabam is a carbamate-based fungicide that has been used for over 60 years. It is a broad-spectrum fungicide that is effective against a wide range of fungal pathogens.

Mechanism of Action

The mechanism of action of 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate is not fully understood. It is believed to act by inhibiting the activity of enzymes involved in fungal cell wall synthesis. 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate has also been shown to disrupt mitochondrial function in fungal cells.
Biochemical and Physiological Effects:
2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate has been shown to have a range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes involved in oxidative phosphorylation and ATP synthesis. 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate has also been shown to induce oxidative stress in fungal cells.

Advantages and Limitations for Lab Experiments

2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate is a widely used fungicide in agriculture and has been extensively studied for its antifungal properties. However, there are some limitations to its use in laboratory experiments. 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate is highly toxic and can be hazardous to handle. It is also unstable in aqueous solutions, which can make it difficult to work with.

Future Directions

There are several future directions for research on 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate. One area of research could be to investigate the mechanism of action of 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate in more detail. Another area of research could be to investigate the potential use of 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate as an antifungal agent in medicine. Additionally, research could be conducted to develop more stable formulations of 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate for use in laboratory experiments.

Synthesis Methods

The synthesis of 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate involves the reaction of 2-bromo-4-chlorophenol with 2-(chloroethoxy)ethanol in the presence of a base to form 2-(2-bromo-4-chlorophenoxy)ethyl chloroformate. This intermediate is then reacted with 1-naphthylamine in the presence of a base to form 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate.

Scientific Research Applications

2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate has been extensively studied for its antifungal properties. It has been shown to be effective against a wide range of fungal pathogens, including Fusarium oxysporum, Aspergillus flavus, and Botrytis cinerea. 2-(2-bromo-4-chlorophenoxy)ethyl 1-naphthylcarbamate has also been shown to have activity against some bacterial pathogens.